![molecular formula C6H5F3N2 B12963151 6-(Difluoromethyl)-5-fluoropyridin-3-amine](/img/structure/B12963151.png)
6-(Difluoromethyl)-5-fluoropyridin-3-amine
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Overview
Description
6-(Difluoromethyl)-5-fluoropyridin-3-amine is a compound of significant interest in the field of medicinal chemistry and pharmaceutical development. This compound features a pyridine ring substituted with difluoromethyl and fluorine groups, which imparts unique chemical and biological properties. The presence of fluorine atoms enhances the compound’s metabolic stability, lipophilicity, and bioavailability, making it a valuable candidate for drug discovery and development .
Preparation Methods
One common method is the direct C-H difluoromethylation of pyridines using difluoromethylation reagents under mild conditions . This process can be achieved through various catalytic and non-catalytic methods, including metal-catalyzed cross-coupling reactions and radical processes . Industrial production methods often employ scalable and cost-effective routes to ensure high yields and purity of the final product .
Chemical Reactions Analysis
6-(Difluoromethyl)-5-fluoropyridin-3-amine undergoes several types of chemical reactions, including:
Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the fluorine atoms can be replaced by other nucleophiles under appropriate conditions.
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, leading to the formation of various oxidized or reduced derivatives.
Cross-Coupling Reactions: The difluoromethyl and fluorine groups can be involved in cross-coupling reactions with other aromatic or aliphatic compounds, forming new C-C or C-N bonds.
Common reagents used in these reactions include difluoromethylation reagents, metal catalysts (such as palladium or copper), and radical initiators . The major products formed from these reactions depend on the specific conditions and reagents used, but they often include difluoromethylated and fluorinated derivatives of the original compound .
Scientific Research Applications
6-(Difluoromethyl)-5-fluoropyridin-3-amine has a wide range of scientific research applications, including:
Medicinal Chemistry: The compound is used in the development of pharmaceuticals due to its enhanced metabolic stability and bioavailability.
Biological Research: It serves as a valuable tool in studying biological processes and pathways, particularly those involving fluorinated compounds.
Industrial Applications: The compound is used in the synthesis of agrochemicals and other industrially relevant materials.
Mechanism of Action
The mechanism of action of 6-(Difluoromethyl)-5-fluoropyridin-3-amine involves its interaction with specific molecular targets and pathways. The difluoromethyl and fluorine groups can enhance the compound’s binding affinity to target proteins or enzymes, leading to modulation of their activity . This interaction can result in various biological effects, such as inhibition of enzyme activity or alteration of signaling pathways .
Comparison with Similar Compounds
6-(Difluoromethyl)-5-fluoropyridin-3-amine can be compared with other similar compounds, such as:
6-(Difluoromethyl)-5-methylpyridin-3-amine: This compound features a methyl group instead of a fluorine atom, which can affect its chemical and biological properties.
Difluoromethylated Phenanthridines: These compounds have a different core structure but share the difluoromethyl group, which imparts similar properties.
The uniqueness of this compound lies in its specific substitution pattern on the pyridine ring, which can lead to distinct chemical reactivity and biological activity compared to other difluoromethylated compounds .
Properties
Molecular Formula |
C6H5F3N2 |
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Molecular Weight |
162.11 g/mol |
IUPAC Name |
6-(difluoromethyl)-5-fluoropyridin-3-amine |
InChI |
InChI=1S/C6H5F3N2/c7-4-1-3(10)2-11-5(4)6(8)9/h1-2,6H,10H2 |
InChI Key |
SHSBLOUUBAJMTR-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=NC(=C1F)C(F)F)N |
Origin of Product |
United States |
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